Cas no 876-70-0 (3-(1-Aminoethylidene)-6-methyl-2H-pyran-2,4(3H)-dione)

• Product name: 3-(1-Aminoethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
• CAS No: 876-70-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 992789
• PubChem ID: 135454201

3-(1-Aminoethylidene)-6-methyl-2H-pyran-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• (3E)-3-(1-aminoethylidene)-6-methylpyran-2,4-dione
• (e)-3-(1-aminoethylidene)-6-methyl-2h-pyran-2,4(3h)-dione
• SCHEMBL12117372
• NSC-31670
• 4-Hydroxy-3-(1-iminoethyl)-6-methyl-2H-pyran-2-one
• MLS002639411
• 3-(1-aminoethylidene)-6-methyl-2h-pyran-2,4(3h)-dione
• 3-ethanimidoyl-4-hydroxy-6-methylpyran-2-one
• 876-70-0
• CHEMBL2036495
• DTXSID10417928
• CHEBI:199135
• AKOS006293477
• 33259-28-8
• HMS3080G21
• NSC31670
• SMR001548856
• DTXSID901229175
• 3-(1-Aminoethylidene)-6-methyl-2H-pyran-2,4(3H)-dione

• Inchi： InChI=1S/C8H9NO3/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3H,9H2,1-2H3
• InChI Key： ONMOQSQBAAMLAG-UHFFFAOYSA-N
• SMILES： C\C(N)=C1\C(=O)OC(C)=CC1=O |c:8|

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones